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Introduction

Rezatapopt (formerly PC14586) is a first-in-class, orally available small molecule designed to
selectively reactivate the tumor suppressor function of the p53 protein harboring the Y220C
mutation.[1][2][3] This specific mutation leads to a conformational change in the p53 protein,
creating a surface crevice that destabilizes the protein and abrogates its DNA-binding ability,
thus impairing its tumor-suppressive functions.[4] Rezatapopt binds with high affinity to this
crevice, stabilizing the p53-Y220C mutant protein in its wild-type conformation and restoring its
ability to regulate the transcription of target genes. This technical guide provides an in-depth
analysis of the effects of rezatapopt on p53 target gene expression, supported by quantitative
data, detailed experimental protocols, and pathway visualizations.

Mechanism of Action: Restoring Wild-Type p53
Function
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The core mechanism of rezatapopt involves the structural correction of the Y220C-mutant p53
protein. This restoration of the wild-type conformation enables the p53 protein to once again
bind to specific DNA sequences known as p53 response elements, leading to the
transcriptional activation or repression of a host of downstream target genes. The functional
consequence of this reactivation is the induction of cell-cycle arrest, primarily at the G1 phase,
and the inhibition of tumor cell proliferation.
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Rezatapopt Action on p53-Y220C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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